3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 1-[5-(4-bromophenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C18H16BrN3O3/c1-2-18(23)21-17(13-4-3-5-15(10-13)22(24)25)11-16(20-21)12-6-8-14(19)9-7-12/h3-10,17H,2,11H2,1H3
• InChI Key: UEIIKVFZPFEXKH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)Br)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H16BrN3O3
• Molecular Weight: 402.2 g/mol

Description

3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole is a chemical compound that has been widely studied for its potential applications in various fields. It is a pyrazoline derivative with unique chemical properties that make it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole is not well understood. However, it has been suggested that the compound exerts its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. It has also been found to induce apoptosis in cancer cells by activating caspase-3 and downregulating Bcl-2 expression.
Biochemical and physiological effects:
3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole in lab experiments include its unique chemical properties, ease of synthesis, and potential applications in various fields of scientific research. However, there are also limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole. One potential direction is to explore its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Another direction is to investigate its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Scientific Research Applications

3-(4-bromophenyl)-5-(3-nitrophenyl)-1-propionyl-4,5-dihydro-1H-pyrazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. The compound has shown promising results in preclinical studies, and further research is needed to explore its full potential.